Cas no 596125-04-1 (Benzamide,N-[[3-(2-fluoro-4-methoxyphenyl)-5-isoxazolyl]methyl]-4-methyl-)

• Product name: Benzamide,N-[[3-(2-fluoro-4-methoxyphenyl)-5-isoxazolyl]methyl]-4-methyl-
• CAS No: 596125-04-1
• MF: C₁₉H₁₇FN₂O₃
• MW: 340.348288297653
• CID: 1615817

Benzamide,N-[[3-(2-fluoro-4-methoxyphenyl)-5-isoxazolyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[3-(2-fluoro-4-methoxyphenyl)-5-isoxazolyl]methyl]-4-methyl-
• Benzamide, N-[[3-(2-fluoro-4-methoxyphenyl)-5-isoxazolyl]methyl]-4-methyl-

• Inchi： 1S/C19H17FN2O3/c1-12-3-5-13(6-4-12)19(23)21-11-15-10-18(22-25-15)16-8-7-14(24-2)9-17(16)20/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key： PWUZEGIVFLUSTI-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(OC)C=C2F)C=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 340.12241

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• PSA: 64.36
• pka: 13.49±0.46(Predicted)